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Compound of Interest

Compound Name: Tyrosinase-IN-14

Cat. No.: B12386173

Essential Safety and Handling Guide for
Tyrosinase-IN-14

This guide provides crucial safety and logistical information for handling Tyrosinase-IN-14,
tailored for researchers, scientists, and drug development professionals. As the toxicological
properties of Tyrosinase-IN-14 have not been thoroughly investigated, it is imperative to
handle this compound with care, adhering to the principle of "as low as reasonably practicable"”
(ALARP) for exposure. The following procedures are based on standard laboratory practices
for handling research chemicals with unknown hazard profiles.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazard data for Tyrosinase-IN-14 is not available, it should be treated as a
potentially hazardous substance. The following table summarizes the recommended personal
protective equipment to minimize exposure.
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Protection Type

Equipment

Standard

Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN
166 (EU) approved

To prevent eye
contact with dust or

splashes.[1]

Hand Protection

Compatible chemical-

resistant gloves

To prevent skin
contact. Gloves must
be inspected before
use and disposed of

properly after.[1][2]

Skin and Body

Protection

Laboratory coat

To prevent
contamination of

personal clothing.[3]

Respiratory Protection

Not generally required
with adequate

ventilation

NIOSH (US) or CEN
(EV) approved

Use a N95 (US) or P1
(EN 143) dust mask if
handling generates

dust and ventilation is

inadequate.[4]

Operational and Handling Plan

Safe handling of Tyrosinase-IN-14 requires a controlled environment and adherence to strict

protocols to prevent exposure and contamination.

Engineering Controls:

e Work in a well-ventilated area.

o For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

e Ensure that a safety shower and eyewash station are readily accessible.

Handling Procedures:

¢ Avoid direct contact with skin and eyes.
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e Do not inhale dust or aerosols.

e Wash hands thoroughly with soap and water after handling.

o Keep the container tightly sealed when not in use.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e The recommended storage temperature is -20°C.

e Protect from light.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Move the person to fresh air. If breathing

Inhalation - : .

becomes difficult, seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion . _ . _
water and seek immediate medical attention.
Evacuate the area. Wear appropriate PPE. For
a dry spill, carefully sweep up the material,

Spil avoiding dust generation, and place it in a

pi

suitable, closed container for disposal. For a
liquid spill, absorb with an inert material and

place in a container for disposal.
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Disposal Plan

All waste materials, including unused product and contaminated items, must be disposed of in

accordance with local, state, and federal regulations.

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not dispose of down the drain.

o Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as

hazardous waste in a properly labeled and sealed container.

Workflow for a Chemical Spill

The following diagram outlines the procedural steps for responding to a Tyrosinase-IN-14 spill.
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Spill Response Protocol

Evacuate Immediate Area

'

Alert Supervisor & Colleagues

Assess the Spill
(Size & Nature)

Don Appropriate PPE

Contain the Spill
(Use absorbents for liquids)

Clean Up Spill
(Sweep solids, absorb liquids)

Decontaminate Area

Package & Label Waste

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disclaimer: This information is provided for guidance and is based on general laboratory safety
principles. A specific Safety Data Sheet (SDS) for Tyrosinase-IN-14 was not available. Users
should conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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